Cas no 14691-89-5 (N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide)

• Product Name: N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide
• CAS No: 14691-89-5
• MF: C₁₁H₂₁N₂O₂
• MW: 213.296643018723
• MDL: MFCD00043593
• CID: 49904
• PubChem ID: 87562806
• Update Time: 2025-10-23

N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-ACETAMIDO-TEMPO
• 1-Piperidinyloxy radical,4-(acetylamino)-2,2,6,6-tetramethyl-
• 1-Piperidinyloxy, 4-(acetylamino)-2,2,6,6-tetramethyl-
• 2,2,6,6-Tetramethyl-4-acethylamino-piperidin-1-oxyl
• 4-(acetylamino)-2,2,6,6-tetramethyl-1-piperidinylox
• 4-(acetylamino)-2,2,6,6-tetramethyl-1-Piperidinyloxy
• 4-Acetamido-2,2,6,6-tetramethyl-1-piperidinyloxyl
• 4-Acetamido-2,2,6,6-tetramethylpiperidinyloxy
• N-(1-Hydroxy-2,2,6,6-tetramethyl-4-piperidinyl)acetamide
• 4-Acetamido-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical[Catalyst for Oxidation]
• 6-TETRAMETHYLPIPERIDINE 1-OXYL
• 4-AC
• 4-acetamide-TEMPO
• 4-ACETAMIDO-2,2,6,6-TEMPO
• 4-Acetamido-2,2,6,6-tetramethylpiperidine 1-oxyl
• 4-Acetamido-2,2,6,6-tetramethylpiperidine 1-oxyl free radical
• 4-Acetamido-2,2,6,6-tetramethylpiperidinooxy
• 4-acetamidoTEMPO
• 4-Acetamido-TEMPO Free Radical
• 4-Acetamino-Tempo
• 4-acetylamino 2,2,6,6-tetramethylpiperidin-N-oxyl
• 4-Acetylamino-2,2,6,6-tetramet
• 4-Acetylamino-2,2,6,6-tetramethylpiperidin-1-oxyl
• 4-N-acetyl-amino-TEMPO
• ACETAMINO-TEMPO
• tempace
• Free Radical [Catalyst for Oxidation]
• 4-acetylamino-2,2,6,6-tetramethylpiperidin- 1-oxyl
• 4-ACETAMIDO-TEMPO, FREE RADICAL
• 4-Acetamido-TEMPO, free radical 97%
• 4-Acetamido-TEMPO, free radical, 98+%
• N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide
• 2,2,6,6-Tetramethyl-4-acetamidopiperidine-1-oxyl
• 4-acetamino-2,2,6,6-tetramethylpiperidine-1-oxyl
• AKOS015910523
• 4-Acetamido-2,2,6,6-tetramethylpiperidinyloxyl
• CS-0188148
• AS-17419
• FT-0653861
• 4-Acetamido-2,2,6,6-tetramethylpiperidine 1-oxyl, purum, >=98.0% (HPLC)
• W-201301
• EC 423-840-3
• 4-ACETAMIDE-2,2,6,6-TETRAMETHYL-1-PIPERIDIN-YLOXY
• 4-N-ACETYLAMINO-TEMPO
• 2,2,6,6-TETRAMETHYL-4-ACETAMIDOPIPERIDIN-1-OXYL
• 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxyl
• 4-Acetamido-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical [Catalyst for Oxidation]
• 14691-89-5
• (4-Acetamido-2,2,6,6-tetramethyl-1-piperidinyl)oxidanyl
• 4-Acetamido-TEMPO, free radical, 97%
• CHEBI:180673
• UNII-G7ABJ73L6S
• 4-acetylamino-tempo
• 4-Acetamido-2,2,6,6-tetramethylpiperidine1-oxyl
• MFCD00043593
• PIPERIDINOOXY, 4-ACETAMIDO-2,2,6,6-TETRAMETHYL-
• G7ABJ73L6S
• DTXSID60932959
• 4-acetamido-2,2,6,6-tetramethylpiperidin-1-oxy
• 1-oxyl-2,2,6,6-tetramethyl-4-acetamidopiperidine
• acetamide-TEMPO
• 2,2,6,6-tetramethyl-4-acetylaminopiperidin-1-oxyl
• 4-acetamido-1-oxyl-2,2,6,6-tetramethylpiperidine
• 4-(acetylamino)-2,2,6,6-tetramethylpiperidin-1-yloxyl
• (4-acetamido-2,2,6,6-tetramethylpiperidin-1-yl)oxidanyl
• 4-acetamido-2,2,6,6-tetramethyl-1-piperidinyloxy
• 4-acetylamino-2,2,6,6-tetramethylpiperidine N-oxyl
• 4-(acetylamino)-2,2,6,6-tetramethylpiperidin-1-oxyl
• N-(1-oxyl-2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• 4-Acetamido-2,2,6,6-tetramethylpiperidino-1-oxyl

• MDL： MFCD00043593
• Inchi： 1S/C11H21N2O2/c1-8(14)12-9-6-10(2,3)13(15)11(4,5)7-9/h9H,6-7H2,1-5H3,(H,12,14)
• InChI Key： UXBLSWOMIHTQPH-UHFFFAOYSA-N
• SMILES： [O]N1C(C)(C)CC(CC1(C)C)NC(C)=O |^1:0|
• BRN： 3546225

Computed Properties

• Exact Mass: 213.16000
• Monoisotopic Mass: 213.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 33.3A^2

Experimental Properties

• Color/Form: Red solid
• Density: 1.0451 (rough estimate)
• Melting Point: 143.0 to 147.0 deg-C
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.4620 (estimate)
• Solubility: Soluble in ethanol, acetone, acetonitrile, methylene chloride. Insoluble in hexane, ether.
• PSA: 32.34000
• LogP: 1.81840
• Solubility: Not determined
• Vapor Pressure: No data available

N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide

Recent Advances in the Study of N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide (CAS: 14691-89-5)

N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide (CAS: 14691-89-5) is a nitroxide-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique antioxidant properties and potential therapeutic applications. Recent studies have explored its role in mitigating oxidative stress, its mechanism of action, and its potential use in various disease models. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current applications and future prospects.

Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The compound's ability to scavenge reactive oxygen species (ROS) and stabilize free radicals makes it a promising candidate for therapeutic intervention. Recent research has focused on elucidating the molecular mechanisms underlying its antioxidant activity, with particular emphasis on its interaction with cellular redox pathways. Advanced spectroscopic techniques and computational modeling have been employed to study its structure-activity relationship, revealing key insights into its efficacy and selectivity.

In vitro and in vivo studies have demonstrated the compound's potential in neuroprotection. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to reduce oxidative damage in neuronal cells exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. The compound not only attenuated ROS levels but also improved mitochondrial function, suggesting a multifaceted mechanism of action. These findings underscore its potential as a lead compound for developing novel neuroprotective agents.

Beyond neurodegeneration, recent investigations have explored its application in oncology. A preclinical study in Cancer Research (2024) reported that N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide enhanced the efficacy of conventional chemotherapeutic agents by reducing tumor-associated oxidative stress and sensitizing cancer cells to apoptosis. This synergistic effect was particularly pronounced in drug-resistant cancer models, opening new avenues for combination therapies.

The compound's pharmacokinetic properties have also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS/MS techniques to characterize its absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated favorable bioavailability and tissue penetration, with minimal off-target effects, further supporting its therapeutic potential. However, challenges such as metabolic stability and formulation optimization remain areas of active investigation.

In conclusion, N-(1-λ1-oxidanyl-2,2,6,6-tetramethyl-4-piperidyl)acetamide (CAS: 14691-89-5) represents a versatile and promising compound in chemical biology and medicine. Its dual role as an antioxidant and a modulator of cellular redox pathways positions it as a valuable tool for both basic research and therapeutic development. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, as well as on optimizing its chemical derivatives for enhanced efficacy and safety.